Cas no 107416-80-8 (Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate)

Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate structure
107416-80-8 structure
Product Name:Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate
CAS No:107416-80-8
MF:C13H16O6
MW:268.262544631958
CID:2855505
Update Time:2023-08-10

Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate
    • Oxo-(2,3,4-trimethoxyphenyl)acetic acid ethyl ester
    • Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate
    • Inchi: 1S/C13H16O6/c1-5-19-13(15)10(14)8-6-7-9(16-2)12(18-4)11(8)17-3/h6-7H,5H2,1-4H3
    • InChI Key: YHYYCIOQIQUVBX-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=CC=1C(C(=O)OCC)=O)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 316
  • XLogP3: 1.9
  • Topological Polar Surface Area: 71.1

Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
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ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate
107416-80-8 97%
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A2B Chem LLC
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ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate
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